Cas no 81560-06-7 (4(3H)-Pyrimidinone, 5-bromo-3-methyl-2-(methylthio)-)

4(3H)-Pyrimidinone, 5-bromo-3-methyl-2-(methylthio)- is a heterocyclic compound featuring a pyrimidinone core substituted with bromo, methyl, and methylthio functional groups. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis and pharmaceutical research. The bromo substituent enhances its utility in cross-coupling reactions, while the methylthio group offers potential for further derivatization. Its well-defined molecular framework ensures consistent performance in nucleophilic and electrophilic substitution reactions. The compound is particularly useful in the development of bioactive molecules, including potential antiviral or anticancer agents, due to its ability to serve as a versatile scaffold for structural modifications.
4(3H)-Pyrimidinone, 5-bromo-3-methyl-2-(methylthio)- structure
81560-06-7 structure
Product Name:4(3H)-Pyrimidinone, 5-bromo-3-methyl-2-(methylthio)-
CAS No:81560-06-7
MF:C6H7BrN2OS
MW:235.101578950882
CID:1804094
PubChem ID:3264666
Update Time:2025-06-23

4(3H)-Pyrimidinone, 5-bromo-3-methyl-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • 4(3H)-Pyrimidinone, 5-bromo-3-methyl-2-(methylthio)-
    • 5-bromo-3-methyl-2-(methylthio)pyrimidin-4(3H)-one
    • 5-Bromo-3-methyl-2-(methylthio)-4(3H)-pyrimidinone (ACI)
    • 5-bromo-3-methyl-2-methylthio-4(3H)-pyrimidinone
    • RQCGQRXVWJCBGM-UHFFFAOYSA-N
    • CS-0134631
    • SCHEMBL2070835
    • DB-317475
    • 81560-06-7
    • 5-bromo-3-methyl-2-methylsulfanylpyrimidin-4-one
    • E81660
    • 5-bromo-3-methyl-2-(methylsulfanyl)-3,4-dihydropyrimidin-4-one
    • MFCD00994355
    • Inchi: 1S/C6H7BrN2OS/c1-9-5(10)4(7)3-8-6(9)11-2/h3H,1-2H3
    • InChI Key: RQCGQRXVWJCBGM-UHFFFAOYSA-N
    • SMILES: O=C1N(C)C(SC)=NC=C1Br

Computed Properties

  • Exact Mass: 233.94625g/mol
  • Monoisotopic Mass: 233.94625g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 58Ų

4(3H)-Pyrimidinone, 5-bromo-3-methyl-2-(methylthio)- Pricemore >>

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4(3H)-Pyrimidinone, 5-bromo-3-methyl-2-(methylthio)- Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Bromine Solvents: Chloroform ;  35 min, 0 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  0 °C; 0 °C → rt; overnight, rt
Reference
Design, Synthesis, and Biological Evaluation of Potent c-Met Inhibitors
D'Angelo, Noel D.; et al, Journal of Medicinal Chemistry, 2008, 51(18), 5766-5779

Production Method 2

Reaction Conditions
1.1 Reagents: Bromine Solvents: Chloroform ;  1 h, 0 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  0 °C → rt; overnight, rt
Reference
Discovery of vimseltinib (DCC-3014), a highly selective CSF1R switch-control kinase inhibitor, in clinical development for the treatment of Tenosynovial Giant Cell Tumor (TGCT)
Caldwell, Timothy M.; et al, Bioorganic & Medicinal Chemistry Letters, 2022, 74,

Production Method 3

Reaction Conditions
1.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Dimethylformamide ;  0 °C; 0 °C → rt; overnight, rt
1.2 Solvents: Water ;  rt
2.1 Reagents: Bromine Solvents: Chloroform ;  1 h, 0 °C
2.2 Reagents: Sodium bicarbonate Solvents: Water ;  0 °C → rt; overnight, rt
Reference
Discovery of vimseltinib (DCC-3014), a highly selective CSF1R switch-control kinase inhibitor, in clinical development for the treatment of Tenosynovial Giant Cell Tumor (TGCT)
Caldwell, Timothy M.; et al, Bioorganic & Medicinal Chemistry Letters, 2022, 74,

4(3H)-Pyrimidinone, 5-bromo-3-methyl-2-(methylthio)- Raw materials

4(3H)-Pyrimidinone, 5-bromo-3-methyl-2-(methylthio)- Preparation Products

Additional information on 4(3H)-Pyrimidinone, 5-bromo-3-methyl-2-(methylthio)-

4(3H)-Pyrimidinone, 5-bromo-3-methyl-2-(methylthio)

The compound 4(3H)-Pyrimidinone, 5-bromo-3-methyl-2-(methylthio), also known by its CAS number 81560-06-7, is a heterocyclic organic compound with significant applications in various fields of chemistry and biology. This compound belongs to the class of pyrimidinones, which are derivatives of pyrimidine with a ketone group at the 4-position. The presence of substituents such as bromine, methyl, and methylthio groups imparts unique chemical and biological properties to this molecule.

Recent studies have highlighted the potential of 4(3H)-Pyrimidinone, 5-bromo-3-methyl-2-(methylthio) in drug discovery and development. Researchers have explored its role as a scaffold for designing bioactive molecules targeting various diseases, including cancer and neurodegenerative disorders. The bromine atom at the 5-position and the methylthio group at the 2-position are particularly important for modulating the compound's reactivity and selectivity in biological systems.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. The methylthio group is introduced via a sulfur-based substitution reaction, while the bromine atom is incorporated during the synthesis of intermediate precursors. The final product is purified using chromatographic techniques to ensure high purity and stability.

In terms of physical properties, 4(3H)-Pyrimidinone, 5-bromo-3-methyl-2-(methylthio) has a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility profile makes it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of this compound with greater accuracy. Quantum mechanical calculations have revealed that the methylthio group significantly influences the electron distribution within the molecule, enhancing its ability to participate in redox reactions. This insight has been instrumental in designing new synthetic pathways for related compounds.

The biological activity of 4(3H)-Pyrimidinone, 5-bromo-3-methyl-2-(methylthio) has been extensively studied in vitro and in vivo models. Experimental data indicate that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for therapeutic applications. Additionally, its ability to inhibit key enzymes involved in disease progression has been documented in recent publications.

In conclusion, 4(3H)-Pyrimidinone, 5-bromo-3-methyl-2-(methylthio) is a versatile compound with a wide range of applications in chemistry and biology. Its unique structure and functional groups make it an attractive target for further research and development. As new insights into its properties continue to emerge, this compound is expected to play an increasingly important role in advancing scientific knowledge and practical applications.

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